Cas no 62908-43-4 (1,2-Propanediol, 3-methoxy-, dinitrate)

• Product Name: 1,2-Propanediol, 3-methoxy-, dinitrate
• CAS No: 62908-43-4
• MF: C₄H₁₂N₂O₉
• MW: 232.146081924438
• CID: 428929
• PubChem ID: 71381892
• Update Time: 2025-04-19

1,2-Propanediol, 3-methoxy-, dinitrate Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-methoxy-, dinitrate
• 3-methoxypropane-1,2-diol,nitric acid
• 62908-43-4
• DTXSID70804310
• Nitric acid--3-methoxypropane-1,2-diol (2/1)

• Inchi： 1S/C4H10O3.2HNO3/c1-7-3-4(6)2-5;2*2-1(3)4/h4-6H,2-3H2,1H3;2*(H,2,3,4)
• InChI Key： SSUDHTPTGHHYDI-UHFFFAOYSA-N
• SMILES： O(C)CC(CO)O.O[N+](=O)[O-].O[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.05426
• Monoisotopic Mass: 232.05427996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182Ų

Experimental Properties

• PSA: 176.43